Cas no 1249074-26-7 (2-bromo-6-(butylamino)methylphenol)
2-bromo-6-(butylamino)methylphenol Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-6-[(butylamino)methyl]phenol
- 2-Bromo-6-((butylamino)methyl)phenol
- 2-bromo-6-(butylamino)methylphenol
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- Inchi: 1S/C11H16BrNO/c1-2-3-7-13-8-9-5-4-6-10(12)11(9)14/h4-6,13-14H,2-3,7-8H2,1H3
- InChI Key: AJKZNEUFXSICHO-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1O)CNCCCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 154
- XLogP3: 3.4
- Topological Polar Surface Area: 32.299
2-bromo-6-(butylamino)methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-167844-0.05g |
2-bromo-6-[(butylamino)methyl]phenol |
1249074-26-7 | 0.05g |
$528.0 | 2023-09-20 | ||
| Enamine | EN300-167844-0.1g |
2-bromo-6-[(butylamino)methyl]phenol |
1249074-26-7 | 0.1g |
$553.0 | 2023-09-20 | ||
| Enamine | EN300-167844-0.25g |
2-bromo-6-[(butylamino)methyl]phenol |
1249074-26-7 | 0.25g |
$579.0 | 2023-09-20 | ||
| Enamine | EN300-167844-0.5g |
2-bromo-6-[(butylamino)methyl]phenol |
1249074-26-7 | 0.5g |
$603.0 | 2023-09-20 | ||
| Enamine | EN300-167844-1.0g |
2-bromo-6-[(butylamino)methyl]phenol |
1249074-26-7 | 1g |
$743.0 | 2023-06-04 | ||
| Enamine | EN300-167844-2.5g |
2-bromo-6-[(butylamino)methyl]phenol |
1249074-26-7 | 2.5g |
$1230.0 | 2023-09-20 | ||
| Enamine | EN300-167844-5.0g |
2-bromo-6-[(butylamino)methyl]phenol |
1249074-26-7 | 5g |
$2152.0 | 2023-06-04 | ||
| Enamine | EN300-167844-10.0g |
2-bromo-6-[(butylamino)methyl]phenol |
1249074-26-7 | 10g |
$3191.0 | 2023-06-04 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00997081-1g |
2-Bromo-6-[(butylamino)methyl]phenol |
1249074-26-7 | 95% | 1g |
¥3717.0 | 2023-04-04 | |
| Enamine | EN300-167844-1g |
2-bromo-6-[(butylamino)methyl]phenol |
1249074-26-7 | 1g |
$628.0 | 2023-09-20 |
2-bromo-6-(butylamino)methylphenol Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-bromo-6-(butylamino)methylphenol
2-Bromo-6-(Butylamino)methylphenol (CAS No. 1249074-26-7): An Overview and Recent Advances
2-Bromo-6-(butylamino)methylphenol (CAS No. 1249074-26-7) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromine substitution and butylamino functional group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The chemical structure of 2-bromo-6-(butylamino)methylphenol consists of a phenolic ring with a bromine atom at the 2-position and a butylamino group attached to a methyl group at the 6-position. This unique arrangement imparts specific physicochemical properties to the molecule, including solubility, stability, and reactivity, which are crucial for its potential use in drug development.
Recent studies have highlighted the potential of 2-bromo-6-(butylamino)methylphenol in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antioxidant properties. Antioxidants play a vital role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.
In addition to its antioxidant activity, 2-bromo-6-(butylamino)methylphenol has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in inflammation and immune responses.
The potential therapeutic applications of 2-bromo-6-(butylamino)methylphenol extend beyond its antioxidant and anti-inflammatory properties. Research conducted at the National Institutes of Health (NIH) has explored its efficacy as an antiviral agent. Preliminary findings suggest that this compound can inhibit the replication of certain viruses, making it a candidate for further investigation in antiviral drug development.
In the realm of cancer research, 2-bromo-6-(butylamino)methylphenol has shown promise as an anticancer agent. Studies have reported that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. The mechanism by which it exerts this selective cytotoxicity is not yet fully understood but may involve the modulation of signaling pathways involved in cell survival and proliferation.
The pharmacokinetic properties of 2-bromo-6-(butylamino)methylphenol are also an important consideration for its potential use as a therapeutic agent. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability and plasma stability are being optimized through various formulation strategies to enhance its therapeutic efficacy.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-bromo-6-(butylamino)methylphenol in human subjects. These trials aim to provide robust data on the compound's pharmacological profile and its potential benefits in treating various diseases. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.
In conclusion, 2-bromo-6-(butylamino)methylphenol (CAS No. 1249074-26-7) is a promising compound with diverse biological activities that make it an attractive candidate for further research and development. Its potential applications in antioxidant therapy, anti-inflammatory treatment, antiviral agents, and cancer therapy highlight its versatility and significance in modern medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties, this compound holds great promise for advancing therapeutic options in various medical fields.
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